Cas no 17305-49-6 (Androsta-4,8(14)-diene-3,17-dione)

Androsta-4,8(14)-diene-3,17-dione is a steroidal compound characterized by its unique unsaturated structure at the 4,8(14)-positions and ketone functionalities at the 3- and 17-positions. This intermediate is of interest in synthetic organic chemistry, particularly for the preparation of modified steroids with potential pharmacological applications. Its conjugated diene system and reactive carbonyl groups make it a versatile building block for further chemical transformations, such as selective reductions or functionalizations. The compound’s rigid framework and defined stereochemistry also facilitate controlled derivatization, enabling the development of structurally diverse steroid analogs for research purposes. Suitable for use under controlled laboratory conditions.

Androsta-4,8(14)-diene-3,17-dione structure

17305-49-6 structure

Product Name:Androsta-4,8(14)-diene-3,17-dione

CAS No:17305-49-6

MF:C₁₉H₂₄O₂

MW:284.392665863037

CID:4557832

Update Time:2025-06-08

Androsta-4,8(14)-diene-3,17-dione Chemical and Physical Properties

Names and Identifiers

- Androsta-4,8(14)-diene-3,17-dione
- Testosterone Impurity 5
- Inchi： 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,16H,3-10H2,1-2H3/t16-,18-,19-/m0/s1
- InChI Key： SGPDPQDGYFWQGO-WDSOQIARSA-N
- SMILES： C1(=O)C=C2[C@](C)(CC1)[C@]1([H])C(=C3[C@@](CC1)(C)C(=O)CC3)CC2

Androsta-4,8(14)-diene-3,17-dione Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Androsta-4,8(14)-diene-3,17-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A353405-2.5mg	Androsta-4,8(14)-diene-3,17-dione	17305-49-6	2.5mg	$ 170.00	2022-06-08
TRC	A353405-5mg	Androsta-4,8(14)-diene-3,17-dione	17305-49-6	5mg	$ 320.00	2022-06-08
TRC	A353405-10mg	Androsta-4,8(14)-diene-3,17-dione	17305-49-6	10mg	$ 615.00	2022-06-08
TRC	A353405-25mg	Androsta-4,8(14)-diene-3,17-dione	17305-49-6	25mg	$ 1360.00	2022-06-08